Cas no 2112174-40-8 (2-Amino-3,3,4,4-tetramethylpentanoic acid)

• Product Name: 2-Amino-3,3,4,4-tetramethylpentanoic acid
• CAS No: 2112174-40-8
• MF: C₉H₁₉NO₂
• MW: 173.25266289711
• CID: 6422583
• PubChem ID: 149288020
• Update Time: 2025-08-04

2-Amino-3,3,4,4-tetramethylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1851845
• 2-amino-3,3,4,4-tetramethylpentanoic acid
• 2112174-40-8
• 2-Amino-3,3,4,4-tetramethylpentanoic acid

• Inchi： 1S/C9H19NO2/c1-8(2,3)9(4,5)6(10)7(11)12/h6H,10H2,1-5H3,(H,11,12)
• InChI Key： XUHFFHQTNVBFHZ-UHFFFAOYSA-N
• SMILES： OC(C(C(C)(C)C(C)(C)C)N)=O

Computed Properties

• Exact Mass: 173.141578849g/mol
• Monoisotopic Mass: 173.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 63.3Ų

Additional information on 2-Amino-3,3,4,4-tetramethylpentanoic acid

Introduction to 2-Amino-3,3,4,4-tetramethylpentanoic acid (CAS No. 2112174-40-8)

2-Amino-3,3,4,4-tetramethylpentanoic acid (CAS No. 2112174-40-8) is a unique and structurally complex organic compound that has garnered significant attention in the fields of chemistry and biochemistry. This compound is characterized by its distinctive amino acid structure, featuring a central carbon atom with four methyl groups and an amino group attached to a five-carbon backbone. The presence of these functional groups imparts unique chemical and biological properties to the molecule, making it a subject of extensive research.

The structural complexity of 2-Amino-3,3,4,4-tetramethylpentanoic acid is a key factor in its potential applications. The multiple methyl groups provide steric hindrance and hydrophobicity, which can influence the compound's interactions with biological systems. These properties are particularly relevant in the context of drug design and development, where the ability to modulate protein-protein interactions and enzyme activity is crucial.

Recent studies have explored the biological activity of 2-Amino-3,3,4,4-tetramethylpentanoic acid. One notable area of research is its potential as a modulator of protein-protein interactions. Protein-protein interactions are fundamental to many cellular processes, including signal transduction, cell cycle regulation, and apoptosis. By interfering with these interactions, 2-Amino-3,3,4,4-tetramethylpentanoic acid could potentially be used to develop novel therapeutic agents for various diseases.

In addition to its role in protein-protein interactions, 2-Amino-3,3,4,4-tetramethylpentanoic acid has also been investigated for its anti-inflammatory properties. Inflammation is a complex biological response involving immune cells and signaling molecules. Compounds that can effectively reduce inflammation without causing significant side effects are highly sought after in the pharmaceutical industry. Preliminary studies have shown that 2-Amino-3,3,4,4-tetramethylpentanoic acid exhibits anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines.

The synthesis of 2-Amino-3,3,4,4-tetramethylpentanoic acid has been optimized through various methods to improve yield and purity. One common approach involves the use of stereoselective catalytic reactions, which allow for the precise control of chirality at the central carbon atom. This is crucial for ensuring that the final product has the desired biological activity. Recent advancements in catalytic chemistry have led to more efficient and environmentally friendly synthesis routes.

In terms of pharmacokinetics, 2-Amino-3,3,4,4-tetramethylpentanoic acid has shown promising results in preclinical studies. Its high lipophilicity facilitates absorption through biological membranes, while its stability in physiological conditions ensures that it remains active over an extended period. These properties make it a suitable candidate for further development as a therapeutic agent.

The toxicological profile of 2-Amino-3,3,4,4-tetramethylpentanoic acid has also been evaluated in several studies. Initial findings suggest that it has low toxicity at therapeutic doses and does not exhibit significant adverse effects on major organs or systems. However, further research is needed to fully understand its long-term safety profile.

In conclusion, 2-Amino-3,3,4,4-tetramethylpentanoic acid (CAS No. 2112174-40-8) is a promising compound with a wide range of potential applications in both basic research and drug development. Its unique structural features and biological activities make it an exciting area of study for chemists and biologists alike. As research continues to advance our understanding of this compound's properties and mechanisms of action, it is likely to play an increasingly important role in the development of new therapeutic strategies.